Cas no 97868-10-5 (2',6'-dihydroxy-4,3'-dimethoxy-4'5'-methylenedioxydihydrochalcone)

2',6'-dihydroxy-4,3'-dimethoxy-4'5'-methylenedioxydihydrochalcone structure
97868-10-5 structure
Product name:2',6'-dihydroxy-4,3'-dimethoxy-4'5'-methylenedioxydihydrochalcone
CAS No:97868-10-5
MF:C18H18O7
MW:346.331326007843
CID:2028251
PubChem ID:42607718

2',6'-dihydroxy-4,3'-dimethoxy-4'5'-methylenedioxydihydrochalcone Chemical and Physical Properties

Names and Identifiers

    • 2',6'-dihydroxy-4,3'-dimethoxy-4'5'-methylenedioxydihydrochalcone
    • CHEBI:196392
    • 2',6'-Dihydroxy-4,3'-dimethoxy-4',5'-methylenedioxydihydrochalcone
    • 97868-10-5
    • LMPK12120565
    • 1-(4,6-dihydroxy-7-methoxy-1,3-benzodioxol-5-yl)-3-(4-methoxyphenyl)propan-1-one
    • Inchi: InChI=1S/C18H18O7/c1-22-11-6-3-10(4-7-11)5-8-12(19)13-14(20)16(23-2)18-17(15(13)21)24-9-25-18/h3-4,6-7,20-21H,5,8-9H2,1-2H3
    • InChI Key: LMGOCPVZRGMLEJ-UHFFFAOYSA-N
    • SMILES: COc1ccc(CCC(=O)c2c(O)c3OCOc3c(OC)c2O)cc1

Computed Properties

  • Exact Mass: 346.10525291Da
  • Monoisotopic Mass: 346.10525291Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 6
  • Complexity: 449
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 94.5Ų
  • XLogP3: 2.584

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